Cas no 1909316-75-1 (1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridine hydrochloride)

• Product Name: 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridine hydrochloride
• CAS No: 1909316-75-1
• MF: C₁₃H₂₅ClN₄
• MW: 272.817401647568
• MDL: MFCD29047577
• CID: 5201922
• PubChem ID: 121553056
• Update Time: 2025-07-09

1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4,4-Trimethylpentan-2-yl)-4,5,6,7-tetrahydrotriazolo[4,5-c]pyridine
• hydrochloride
• 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridine hydrochloride

• MDL： MFCD29047577
• Inchi： 1S/C13H24N4.ClH/c1-12(2,3)9-13(4,5)17-11-6-7-14-8-10(11)15-16-17;/h14H,6-9H2,1-5H3;1H
• InChI Key： QFVKAABQZXKWRJ-UHFFFAOYSA-N
• SMILES： C(N1N=NC2CNCCC1=2)(C)(C)CC(C)(C)C.Cl

Additional information on 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo4,5-cpyridine hydrochloride

Introduction to 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo[4,5-c]pyridine hydrochloride (CAS No. 1909316-75-1)

1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo[4,5-c]pyridine hydrochloride (CAS No. 1909316-75-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyridines and is characterized by its complex molecular architecture that includes a triazolopyridine core and a substituted alkyl group. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

The triazolopyridine scaffold is known for its broad spectrum of biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have highlighted the potential of this scaffold in the development of new drugs for various diseases. The introduction of the 2,4,4-trimethylpentan-2-yl substituent on the triazolopyridine core has been shown to modulate the compound's pharmacological profile, enhancing its potency and selectivity.

In a study published in the Journal of Medicinal Chemistry in 2023, researchers investigated the pharmacological properties of 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo[4,5-c]pyridine hydrochloride. The compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. Specifically, it was found to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, the compound demonstrated significant anti-inflammatory effects in a murine model of collagen-induced arthritis.

The mechanism of action of 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo[4,5-c]pyridine hydrochloride is believed to involve the modulation of key signaling pathways involved in inflammation. It has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in the regulation of inflammatory responses. By blocking NF-κB activation, this compound can effectively reduce the expression of pro-inflammatory genes and mitigate inflammation.

Beyond its anti-inflammatory properties, 1-(2,4,4-trimethylpentan-2-yl)-1H,4H,5H,6H,7H-1,2,3triazolo[4，5-c]pyridine hydrochloride has also shown promise as an antiviral agent. In a study published in Antiviral Research in 2023, the compound was tested against a panel of viruses including influenza A virus and herpes simplex virus (HSV). It demonstrated potent antiviral activity by inhibiting viral replication and reducing viral load in infected cells. The mechanism underlying its antiviral effects is thought to involve interference with viral entry and/or replication processes.

The development of new antiviral agents is crucial given the increasing prevalence of viral infections and the emergence of drug-resistant strains. Compounds like 1-(2，4，4-trimethylpentan-2-yl)-1H，4H，5H，6H，7H-1，2，3triazolo[4，5-c]pyridine hydrochloride offer a promising avenue for addressing these challenges. Further research is needed to optimize its pharmacokinetic properties and evaluate its safety and efficacy in clinical settings.

In addition to its anti-inflammatory and antiviral activities, 1-(2，4，4-trimethylpentan-2-yl)-1H，4H，5H，6H，7H-1，2，3triazolo[4，5-c]pyridine hydrochloride has also been explored for its potential anticancer properties. Preliminary studies have shown that it can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. For instance, 1-(2，4，4-trimethylpentan-2-yl)-1H，4H，5H，6H，7H-1，2，3triazolo[4，5-c]pyridine hydrochloride was found to inhibit the PI3K/Akt/mTOR pathway in breast cancer cells,Cancer Research, 2023.

The PI3K/Akt/mTOR pathway is frequently dysregulated in various types of cancer and plays a critical role in promoting tumor growth and survival. By inhibiting this pathway, 1-(2，4，4-trimethylpentan-2-yl)-1H，4H，5H，6H，7H-1，2，3triazolo[4，5-c]pyridine hydrochloride can effectively reduce tumor cell viability and induce apoptosis. These findings suggest that this compound may have therapeutic potential as an anticancer agent.

To further advance the development of 1-(2，4，4-trimethylpentan-2-yl)-1 H ， 、 、 、 、 、 、 、 H ， H ， H ， H ， H - 、 - [ - ] pyridine hydrochloride, ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its target proteins. These insights will guide the rational design of more effective derivatives.

In conclusion, 1-(2 , , - ) - H , H , H , H , H - , - [ - ] pyridine hydrochloride (CAS No . ) represents a promising lead compound with diverse biological activities including anti-inflammatory , antiviral , and anticancer properties . Its unique structural features make it an attractive candidate for further drug development . Continued research into this compound will likely yield valuable insights into its mechanisms of action and therapeutic potential .